Cas no 845617-33-6 (1-(6-methylpyridin-3-yl)piperazine)
1-(6-Methylpyridin-3-yl)piperazine is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 6-position and a piperazine moiety at the 3-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich nitrogen atoms enhance reactivity in nucleophilic substitution and coordination chemistry, facilitating the development of bioactive molecules. The compound exhibits good solubility in polar organic solvents, enabling versatile applications in medicinal chemistry, particularly as a building block for kinase inhibitors and CNS-targeting agents. Its rigid yet flexible scaffold allows for precise molecular design, contributing to improved binding affinity and selectivity in drug discovery. The methyl group enhances metabolic stability, making it advantageous for optimizing pharmacokinetic profiles.
845617-33-6 structure
Product Name:1-(6-methylpyridin-3-yl)piperazine
CAS No:845617-33-6
MF:C10H15N3
MW:177.246201753616
MDL:MFCD16877860
CID:716344
PubChem ID:45099674
Update Time:2025-07-02
1-(6-methylpyridin-3-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-(6-methyl-3-pyridinyl)-
- 1-(6-methyl-3-pyridinyl)Piperazine
- 1-(6-METHYLPYRIDIN-3-YL)PIPERAZINE
- piperazine,1-(6-methyl-3-pyridinyl)-(9CI)
- SCHEMBL3917325
- GS0829
- 845617-33-6
- 1-(6-Methyl-3-pyridyl)piperazine
- DTXSID00668043
- SB21224
- AM20130015
- EN300-1850947
- MFCD16877860
- AKOS012459654
- Piperazine, 1-(6-methyl-3-pyridinyl)-
- starbld0000345
- CS-0281773
- 1-(6-methylpyridin-3-yl)piperazine
-
- MDL: MFCD16877860
- Inchi: 1S/C10H15N3/c1-9-2-3-10(8-12-9)13-6-4-11-5-7-13/h2-3,8,11H,4-7H2,1H3
- InChI Key: OQQGPLUJVKMDEB-UHFFFAOYSA-N
- SMILES: N1(C2C=NC(C)=CC=2)CCNCC1
Computed Properties
- Exact Mass: 177.126597491g/mol
- Monoisotopic Mass: 177.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 28.2Ų
1-(6-methylpyridin-3-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 208591-1g |
1-(6-Methyl-3-pyridyl)piperazine |
845617-33-6 | 1g |
$885.00 | 2023-09-07 | ||
| Matrix Scientific | 208591-5g |
1-(6-Methyl-3-pyridyl)piperazine |
845617-33-6 | 5g |
$1747.00 | 2023-09-07 | ||
| Enamine | EN300-1850947-1.0g |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 1g |
$0.0 | 2023-06-02 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1274-100MG |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 95% | 100MG |
¥ 1,524.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1274-250MG |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 95% | 250MG |
¥ 2,435.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1274-500MG |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 95% | 500MG |
¥ 4,052.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1274-1G |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 95% | 1g |
¥ 6,078.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1274-5G |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 95% | 5g |
¥ 18,235.00 | 2023-04-13 | |
| Enamine | EN300-1850947-0.05g |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1850947-0.1g |
1-(6-methylpyridin-3-yl)piperazine |
845617-33-6 | 0.1g |
$615.0 | 2023-09-19 |
1-(6-methylpyridin-3-yl)piperazine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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